Cas no 279-91-4 (6-Thiabicyclo[3.2.1]octane)

6-Thiabicyclo[3.2.1]octane structure
6-Thiabicyclo[3.2.1]octane structure
Product Name:6-Thiabicyclo[3.2.1]octane
CAS No:279-91-4
MF:C7H12S
MW:128.235180854797
CID:1433336
PubChem ID:559163
Update Time:2025-04-20

6-Thiabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

    • 6-Thiabicyclo[3.2.1]octane
    • SCHEMBL10080648
    • FMOJLLCYRLEUSL-UHFFFAOYSA-N
    • DTXSID90339851
    • 279-91-4
    • Inchi: 1S/C7H12S/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
    • InChI Key: FMOJLLCYRLEUSL-UHFFFAOYSA-N
    • SMILES: S1CC2CCCC1C2

Computed Properties

  • Exact Mass: 128.06606
  • Monoisotopic Mass: 128.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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